4'-Fluoro-2'-hydroxyacetophenone
4'-Fluoro-2'-hydroxyacetophenone
4′-Fluoro-2′-hydroxyacetophenone is a substituted acetophenone derivative. Biological Baeyer-Villiger oxidation of 4′-fluoro-2′-hydroxyacetophenone to 4-fluorocatechol by using whole cells of Pseudomonas fluorescens ACB has been reported. Its crystals belong to the monoclinic crystal system and space group P21/n.
Brand Name:
Vulcanchem
CAS No.:
1481-27-2
VCID:
VC20949201
InChI:
InChI=1S/C8H7FO2/c1-5(10)7-3-2-6(9)4-8(7)11/h2-4,11H,1H3
SMILES:
CC(=O)C1=C(C=C(C=C1)F)O
Molecular Formula:
C8H7FO2
Molecular Weight:
154.14 g/mol
4'-Fluoro-2'-hydroxyacetophenone
CAS No.: 1481-27-2
Cat. No.: VC20949201
Molecular Formula: C8H7FO2
Molecular Weight: 154.14 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | 4′-Fluoro-2′-hydroxyacetophenone is a substituted acetophenone derivative. Biological Baeyer-Villiger oxidation of 4′-fluoro-2′-hydroxyacetophenone to 4-fluorocatechol by using whole cells of Pseudomonas fluorescens ACB has been reported. Its crystals belong to the monoclinic crystal system and space group P21/n. |
|---|---|
| CAS No. | 1481-27-2 |
| Molecular Formula | C8H7FO2 |
| Molecular Weight | 154.14 g/mol |
| IUPAC Name | 1-(4-fluoro-2-hydroxyphenyl)ethanone |
| Standard InChI | InChI=1S/C8H7FO2/c1-5(10)7-3-2-6(9)4-8(7)11/h2-4,11H,1H3 |
| Standard InChI Key | HLTBTUXAMVOKIH-UHFFFAOYSA-N |
| SMILES | CC(=O)C1=C(C=C(C=C1)F)O |
| Canonical SMILES | CC(=O)C1=C(C=C(C=C1)F)O |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume
Molecular Mass Calculator